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Compound of Interest

Compound Name: PU141

Cat. No.: B610336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to understanding and evaluating the

solubility and stability of PU141, a selective inhibitor of the histone acetyltransferases (HATs)

CBP and p300, in dimethyl sulfoxide (DMSO).[1] The following protocols and data presentation

formats are designed to ensure accurate and reproducible results in a research and drug

development setting.

PU141 Overview
PU141 is a pyridoisothiazolone derivative that has demonstrated antineoplastic activity by

selectively inhibiting the HATs CREB-binding protein (CBP) and p300.[1] These enzymes play a

crucial role in chromatin remodeling and gene transcription by acetylating histone proteins. By

inhibiting CBP and p300, PU141 can induce histone hypoacetylation, leading to the

suppression of cancer cell growth.[1] Given its therapeutic potential, understanding its

physicochemical properties, such as solubility and stability in common laboratory solvents like

DMSO, is critical for its development as a drug candidate.

Signaling Pathway of PU141
The diagram below illustrates the mechanism of action of PU141 in inhibiting the CBP/p300

signaling pathway.
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Caption: PU141 inhibits CBP/p300 histone acetyltransferases (HATs).

Solubility of PU141 in DMSO
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Accurate determination of solubility is crucial for preparing stock solutions and ensuring reliable

results in biological assays. The following are protocols for determining the kinetic and

thermodynamic solubility of PU141 in DMSO.

Kinetic Solubility Assessment Protocol
This protocol provides a rapid assessment of the apparent solubility of PU141 in an aqueous

buffer after being introduced from a DMSO stock.

Experimental Workflow:
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Caption: Workflow for determining the kinetic solubility of PU141.

Methodology:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b610336?utm_src=pdf-body
https://www.benchchem.com/product/b610336?utm_src=pdf-body
https://www.benchchem.com/product/b610336?utm_src=pdf-body-img
https://www.benchchem.com/product/b610336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of PU141 Stock Solution: Prepare a high-concentration stock solution of PU141
(e.g., 10 mM) in 100% DMSO.

Serial Dilution: Perform serial dilutions of the PU141 stock solution in DMSO to create a

range of concentrations.

Addition to Aqueous Buffer: Add a small, fixed volume of each PU141-DMSO solution to a

larger volume of a selected aqueous buffer (e.g., Phosphate-Buffered Saline, PBS) in a

microplate.

Incubation: Incubate the plate at a controlled temperature (e.g., room temperature or 37°C)

for a specified time (e.g., 2 hours) with gentle shaking.

Measurement:

Nephelometry: Measure the light scattering of the solutions using a nephelometer.

Increased light scattering indicates the formation of a precipitate.[2]

UV-Vis Spectroscopy: Alternatively, centrifuge the plate to pellet any precipitate and

measure the absorbance of the supernatant at the λmax of PU141.[2]

Data Analysis: The kinetic solubility is the highest concentration at which no significant

increase in light scattering or a decrease in absorbance is observed compared to the buffer

control.

Data Presentation:

Concentration of PU141 in
DMSO (mM)

Final Concentration in
Buffer (µM)

Nephelometric Reading
(NTU)

10 100 Example Value

5 50 Example Value

2.5 25 Example Value

1.25 12.5 Example Value

0.625 6.25 Example Value
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Thermodynamic Solubility Assessment Protocol
This protocol determines the equilibrium solubility of PU141 in DMSO, representing the true

solubility of the compound.

Experimental Workflow:
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Thermodynamic Solubility Assessment Workflow
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Stock Solution Stability Assessment Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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